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Compound of Interest

Compound Name: Heptanamide

Cat. No.: B1606996 Get Quote

An In-depth Technical Guide on Heptanamide (CAS No: 628-62-6)

Heptanamide, also known as enanthamide, is a primary fatty amide with the chemical formula

C7H15NO.[1][2][3] This document serves as a comprehensive technical resource for

researchers, scientists, and professionals in drug development, providing detailed information

on its chemical properties, synthesis, and potential applications.

Core Chemical and Physical Properties
Heptanamide is a colorless, odorless solid at room temperature.[2] Its key physicochemical

properties are summarized in the tables below, providing a ready reference for experimental

design and execution.

Table 1: Chemical Identifiers and Molecular Properties
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Identifier Value

CAS Number 628-62-6

Molecular Formula C7H15NO[1]

Molecular Weight 129.20 g/mol

IUPAC Name heptanamide

Synonyms Enanthamide, Heptamide

SMILES Code CCCCCCC(N)=O

InChI Key AEDIXYWIVPYNBI-UHFFFAOYSA-N

Table 2: Physical and Chemical Properties
Property Value

Melting Point 96 °C

Boiling Point 239.29 °C (rough estimate)

Density 0.8521 g/cm³

Flash Point 110.9 °C

Vapor Pressure 0.0177 mmHg at 25°C

Water Solubility 3.79 mg/mL (predicted)

logP 1.81 (predicted)

Synthesis of Heptanamide
Heptanamide can be synthesized through various methods, including the reaction of heptanoic

acid with ammonia at high temperature and pressure, or the treatment of heptanoic anhydride

with ammonia. A well-documented and reliable laboratory-scale synthesis involves the reaction

of n-heptanoic acid with urea.
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Experimental Protocol: Synthesis from n-Heptanoic Acid
and Urea
This protocol is adapted from a procedure published in Organic Syntheses.

Materials:

n-Heptanoic acid (95%)

Urea

Sodium carbonate (5% solution)

95% Ethanol

Decolorizing carbon

Equipment:

1-L round-bottomed flask

Condenser

Thermometer

Heating mantle

Büchner funnel

Filtration apparatus

Ice-salt bath

Procedure:

Reaction Setup: In a 1-L round-bottomed flask equipped with a thermometer and a

condenser, place 69 g (0.5 mole) of 95% n-heptanoic acid and 60 g (1 mole) of urea.
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Heating: Heat the mixture using an electric mantle. A vigorous evolution of gas will occur as

the temperature reaches 140°C and the urea dissolves. Maintain the temperature at 170–

180°C for 4 hours.

Work-up: Allow the mixture to cool to 110–120°C. Carefully add 400 mL of 5% sodium

carbonate solution through the condenser and shake the flask vigorously.

Isolation of Crude Product: Cool the mixture in an ice bath to precipitate the crude

heptanamide. Collect the solid product by filtration using a Büchner funnel. The crude

product will be slightly colored.

Purification:

Boil the crude solid for a few minutes with 200 mL of 95% ethanol and a small amount of

decolorizing carbon.

Filter the hot solution by gravity.

Add 800 mL of water to the filtrate to precipitate the purified heptanamide.

Cool the resulting slurry in an ice-salt bath and collect the colorless solid by filtration.

Air-dry the final product. The expected yield is 44–48 g (68–74%).

Applications in Research and Drug Development
Heptanamide serves as a versatile intermediate in the synthesis of various organic

compounds and pharmaceuticals. Its amphipathic nature, stemming from the presence of both

a hydrophilic amide group and a hydrophobic heptyl chain, allows it to interact with cellular

membranes. This property is being explored for its potential to influence membrane fluidity and

cell signaling.

While direct involvement in specific signaling pathways is a subject of ongoing research, fatty

acid amides, in general, are known to play roles in various biological processes. Heptanamide
is also being investigated for its potential anti-inflammatory properties. Furthermore, it is utilized

in the production of lubricants, plasticizers, and corrosion inhibitors.
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Visualizing the Synthesis Workflow
To provide a clear overview of the synthesis process, the following diagram illustrates the key

steps from reactants to the purified product.
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Caption: Experimental workflow for the synthesis and purification of Heptanamide.

Potential Signaling Interactions
While a definitive signaling pathway for heptanamide has not been fully elucidated, its nature

as a fatty acid amide suggests potential interactions with lipid signaling pathways. Fatty acid

amides are known to modulate the activity of various enzymes and receptors, including those

involved in endocannabinoid signaling. The hydrophobic tail of heptanamide can facilitate its

insertion into cellular membranes, potentially altering membrane properties and influencing the

function of membrane-bound proteins such as ion channels and G-protein coupled receptors.

Further research is required to identify the specific molecular targets and downstream signaling

cascades affected by heptanamide.

The diagram below illustrates a hypothetical logical flow of how a fatty acid amide like

heptanamide might influence cellular signaling, based on its physicochemical properties.
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Caption: Postulated mechanism of Heptanamide's influence on cell signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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